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Compound of Interest

Compound Name: Ammonium thiosulfate

Cat. No.: B1232673

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental physicochemical
properties of ammonium thiosulfate, including its molar mass and density. It details
standardized experimental protocols for the determination of these properties and explores the
compound's significant roles in various industrial processes. The information is presented to be
a valuable resource for researchers, scientists, and professionals in drug development and
other scientific fields.

Physicochemical Properties of Ammonium
Thiosulfate

Ammonium thiosulfate, with the chemical formula (NH4)2S203, is a white crystalline solid
known for its applications in photography, agriculture, and metallurgy.[1][2] A thorough
understanding of its molar mass and density is crucial for its use in research and industrial
settings.

Quantitative Data Summary

The key quantitative properties of ammonium thiosulfate are summarized in the table below
for easy reference and comparison.
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Property Value Units Conditions
Molar Mass 148.20[1][3] g/mol

148.21[4] g/mol

Density 1.679 g/cm3 at 25 °C
Melting Point 150 °C (decomposes) °C

Solubility in Water 173 g/100 mL at 20 °C
Very soluble

Experimental Protocols

This section outlines detailed methodologies for the experimental determination of the molar
mass and density of a solid compound like ammonium thiosulfate.

Determination of Molar Mass by Freezing Point
Depression

This method is based on the colligative property that the freezing point of a solvent is lowered
when a non-volatile solute is dissolved in it. The magnitude of this depression is directly
proportional to the molality of the solute.

Materials:
¢ Ammonium thiosulfate (solute)

o A suitable solvent with a known freezing point depression constant (Kf), such as cyclohexane
or camphor.

» Precision balance (accurate to £0.001 g)
e Test tube
o Beaker for ice bath

e Thermometer (accurate to 0.1 °C)
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e Stirring rod

Procedure:

o Determine the Freezing Point of the Pure Solvent:

1. Weigh a known mass of the chosen solvent into a test tube.

2. Place the test tube in an ice-water bath.

3. Gently stir the solvent with a thermometer and record the temperature at regular intervals
until the solvent completely solidifies.

4. Plot a cooling curve (temperature vs. time). The plateau in the curve indicates the freezing
point of the pure solvent.

e Prepare the Solution:

1. Accurately weigh a small, known mass of ammonium thiosulfate.

2. Add the ammonium thiosulfate to the test tube containing the known mass of the
solvent.

3. Gently warm the mixture if necessary to completely dissolve the solute.

o Determine the Freezing Point of the Solution:

1. Allow the solution to cool in the ice-water bath while stirring.

2. Record the temperature at regular intervals until the solution begins to freeze and a solid
is formed.

3. Plot a cooling curve for the solution. The temperature at which the solution begins to
freeze is the freezing point of the solution.

o Calculation:
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1. Calculate the freezing point depression (ATf) = Freezing Point of Pure Solvent - Freezing
Point of Solution.

2. Calculate the molality (m) of the solution using the formula: ATf = Kf * m.

3. Calculate the moles of solute (ammonium thiosulfate) using the formula: moles =
molality * mass of solvent (in kg).

4. Calculate the experimental molar mass of ammonium thiosulfate using the formula:
Molar Mass = mass of solute / moles of solute.

Determination of Density by Liquid Displacement

This method is suitable for solids that are insoluble in the displacement liquid. Given that
ammonium thiosulfate is highly soluble in water, a non-aqueous liquid in which it is insoluble,
such as diethyl ether or ethanol, must be used.

Materials:

Ammonium thiosulfate crystals

Graduated cylinder

Precision balance (accurate to £0.001 g)

A suitable non-aqueous liquid (e.g., diethyl ether or ethanol)
Procedure:
e Mass Measurement:

1. Accurately weigh a sample of dry ammonium thiosulfate crystals using a precision
balance. Record this mass.

e Volume Measurement by Displacement:

1. Add a known volume of the non-aqueous liquid to a graduated cylinder. Record this initial
volume (V1).
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2. Carefully add the weighed ammonium thiosulfate crystals to the graduated cylinder,
ensuring that all the solid is submerged and there are no air bubbles.

3. Record the new volume of the liquid in the graduated cylinder (V2).

4. The volume of the ammonium thiosulfate sample is the difference between the final and
initial volumes: Volume = V2 - V1.

o Calculation:

1. Calculate the density of ammonium thiosulfate using the formula: Density = Mass /
Volume.

Industrial Process Workflows

Ammonium thiosulfate is a key component in several industrial processes. The following
diagrams illustrate the logical workflows for its production and its application in gold leaching.

Ammonium Thiosulfate Production Workflow

The production of ammonium thiosulfate can be achieved by reacting ammonium sulfite with
sulfur at elevated temperatures.
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Caption: Production of Ammonium Thiosulfate.

Gold Leaching Process with Ammonium Thiosulfate

Ammonium thiosulfate is used as a less toxic alternative to cyanide for leaching gold from
ores. This process involves the formation of a stable gold-thiosulfate complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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